Cas no 1355338-25-8 ((2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid)
(2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{[(tert-Butoxycarbonyl)amino]-methyl}-4,4-dimethylpentanoic acid
- (2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid
-
- MDL: MFCD21333124
- Inchi: 1S/C13H25NO4/c1-12(2,3)7-9(10(15)16)8-14-11(17)18-13(4,5)6/h9H,7-8H2,1-6H3,(H,14,17)(H,15,16)/t9-/m1/s1
- InChI Key: GNXVWBCBVJMWHV-SECBINFHSA-N
- SMILES: O(C(NC[C@H](C(=O)O)CC(C)(C)C)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 299
- Topological Polar Surface Area: 75.6
(2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB540476-1 g |
(2S)-2-{[(tert-Butoxycarbonyl)amino]methyl}-4,4-dimethylpentanoic acid; . |
1355338-25-8 | 1g |
€960.60 | 2023-07-11 | ||
| abcr | AB540476-100 mg |
(2S)-2-{[(tert-Butoxycarbonyl)amino]methyl}-4,4-dimethylpentanoic acid; . |
1355338-25-8 | 100MG |
€325.90 | 2023-07-11 | ||
| abcr | AB540476-250 mg |
(2S)-2-{[(tert-Butoxycarbonyl)amino]methyl}-4,4-dimethylpentanoic acid; . |
1355338-25-8 | 250MG |
€500.70 | 2023-07-11 | ||
| abcr | AB540476-100mg |
(2S)-2-{[(tert-Butoxycarbonyl)amino]methyl}-4,4-dimethylpentanoic acid; . |
1355338-25-8 | 100mg |
€328.20 | 2025-04-21 | ||
| abcr | AB540476-250mg |
(2S)-2-{[(tert-Butoxycarbonyl)amino]methyl}-4,4-dimethylpentanoic acid; . |
1355338-25-8 | 250mg |
€501.20 | 2025-04-21 | ||
| abcr | AB540476-1g |
(2S)-2-{[(tert-Butoxycarbonyl)amino]methyl}-4,4-dimethylpentanoic acid; . |
1355338-25-8 | 1g |
€956.50 | 2025-04-21 |
(2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on (2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid
Introduction to (2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic Acid (CAS No. 1355338-25-8)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, (2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid, identified by its CAS number 1355338-25-8, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its complex amino acid derivative structure, exhibits promising characteristics that make it a valuable candidate for further exploration in drug design and synthesis.
The molecular structure of (2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid is meticulously designed to incorporate functional groups that enhance its biological activity. The presence of a chiral center at the (2R) configuration ensures stereospecificity, which is crucial for the efficacy and safety of pharmaceutical compounds. Additionally, the 4,4-Dimethyl substituents contribute to the steric hindrance, influencing the compound's interactions with biological targets. The (2-methylpropan-2-yl)oxycarbonylamino moiety further enhances the compound's reactivity and binding affinity, making it an attractive scaffold for drug development.
In recent years, there has been a growing interest in the development of peptidomimetics—molecules that mimic the structure and function of peptides but with improved pharmacokinetic properties. The compound (2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid aligns well with this trend, as it incorporates elements derived from amino acids while maintaining synthetic accessibility. This makes it a versatile building block for designing novel peptidomimetics that can target various biological pathways.
One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, aiming to modulate the activity of specific enzymes involved in disease pathways. The structural features of (2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid, particularly its ability to form hydrogen bonds and hydrophobic interactions, suggests that it can effectively bind to enzyme active sites. This has been supported by preliminary computational studies that predict strong binding affinities between this compound and target enzymes.
Furthermore, the compound's stability under various physiological conditions makes it a promising candidate for further development. Stability is a critical factor in pharmaceutical compounds, as it ensures that the drug remains effective throughout its shelf life. The 4,4-Dimethyl groups and the overall rigid structure contribute to the compound's stability, reducing degradation under stress conditions such as temperature fluctuations or exposure to light.
Recent advancements in synthetic methodologies have also enhanced the accessibility of (2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid, making it more feasible for large-scale production. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high yields and enantiopurity. These advancements not only reduce production costs but also facilitate rapid prototyping for new drug candidates.
The potential applications of this compound extend beyond enzyme inhibition. Its structural framework can be modified to target other biological processes, such as receptor binding or DNA interaction. For instance, by incorporating additional functional groups or altering the side chains, researchers can tailor the compound to interact with specific receptors or nucleic acids. This flexibility makes it a valuable tool for exploring diverse therapeutic avenues.
In conclusion, (2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid (CAS No. 1355338-25-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role in peptidomimetic design, enzyme inhibition, and general drug development underscores its importance in modern medicinal chemistry. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in the discovery and development of novel therapeutic agents.
1355338-25-8 ((2R)-4,4-Dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)